Cas no 1028184-48-6 (Fluorobenzene-13C6)

• Product Name: Fluorobenzene-13C6
• CAS No: 1028184-48-6
• MF: C₆H₅F
• MW: 102.058233976364
• CID: 1075477
• Update Time: 2025-10-31

Fluorobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• [U-Ring-13C6]-Fluorobenzene
• 13C6]-Fluorobenzene
• Fluorobenzene-13C6

• Inchi： 1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： PYLWMHQQBFSUBP-IDEBNGHGSA-N
• SMILES： [13C]1(F)=[13CH][13CH]=[13CH][13CH]=[13CH]1

Additional information on Fluorobenzene-13C6

Professional Introduction to Fluorobenzene-13C6 (CAS No. 1028184-48-6)

Fluorobenzene-13C6, with the chemical formula C₆H₅F and the CAS number 1028184-48-6, is a specialized isotope-labeled compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound features a fluorine atom substituted on a benzene ring, with the carbon atoms isotopically labeled with carbon-13. The unique combination of these properties makes it an invaluable tool in various scientific applications, particularly in spectroscopy, drug development, and metabolic studies.

The use of isotopically labeled compounds like Fluorobenzene-13C6 has become increasingly prevalent in modern research due to its ability to provide detailed structural and dynamic information about molecules. The carbon-13 isotope, in particular, offers a distinct nuclear magnetic resonance (NMR) signal that can be easily detected and analyzed. This characteristic is particularly useful in complex molecular systems where traditional carbon-12 NMR signals may be overwhelmed by overlapping peaks.

In recent years, advancements in NMR technology have enabled researchers to exploit the properties of isotopically labeled compounds more effectively than ever before. For instance, Fluorobenzene-13C6 has been employed in the study of enzyme kinetics and metabolic pathways. By tracking the movement of labeled carbon atoms through a biological system, scientists can gain insights into reaction mechanisms and metabolic fluxes that would be otherwise difficult to discern.

The pharmaceutical industry has also embraced the use of isotopically labeled compounds in drug development. The incorporation of carbon-13 into drug candidates allows for the non-invasive monitoring of drug metabolism and pharmacokinetics. This approach is particularly valuable in early-stage drug discovery, where understanding how a compound is processed by the body can provide critical information for optimizing its efficacy and safety profile.

One notable application of Fluorobenzene-13C6 is in the field of fluorinated pharmaceuticals. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic properties. The use of isotopically labeled fluorinated compounds like Fluorobenzene-13C6 allows researchers to study these effects in greater detail. For example, studies have shown that incorporating fluorine into certain drug molecules can lead to increased bioavailability and prolonged half-life, making such compounds more effective therapeutics.

The synthesis of Fluorobenzene-13C6 presents unique challenges due to the need for precise control over both the isotopic labeling and the fluorination process. However, recent advances in synthetic methodologies have made it possible to produce high-purity batches of this compound for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and isotopic exchange processes have been refined to ensure that the final product meets stringent quality standards.

In conclusion, Fluorobenzene-13C6 (CAS No. 1028184-48-6) is a versatile and powerful tool for researchers working in chemistry, biology, and pharmaceuticals. Its unique isotopic labeling provides valuable insights into molecular structure and dynamics, while its fluorinated nature makes it particularly useful for studying fluorinated drug candidates. As research methodologies continue to evolve, the applications of compounds like Fluorobenzene-13C6 are expected to expand even further, driving new discoveries and innovations across multiple scientific disciplines.